Cas no 777885-77-5 (4-4-(propan-2-yloxy)phenylazetidin-2-one)

• Product Name: 4-4-(propan-2-yloxy)phenylazetidin-2-one
• CAS No: 777885-77-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6089775
• PubChem ID: 64664717
• Update Time: 2025-10-31

4-4-(propan-2-yloxy)phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-4-(propan-2-yloxy)phenylazetidin-2-one
• 2-Azetidinone, 4-[4-(1-methylethoxy)phenyl]-
• 4-(4-Isopropoxyphenyl)azetidin-2-one
• EN300-1278269
• 4-[4-(propan-2-yloxy)phenyl]azetidin-2-one
• CS-0349358
• 777885-77-5
• AKOS013991272

• Inchi： 1S/C12H15NO2/c1-8(2)15-10-5-3-9(4-6-10)11-7-12(14)13-11/h3-6,8,11H,7H2,1-2H3,(H,13,14)
• InChI Key： YKHSIUXBRPTQCB-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(OC(C)C)C=C2)CC1=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 396.1±42.0 °C(Predicted)
• pka: 15.39±0.40(Predicted)

Additional information on 4-4-(propan-2-yloxy)phenylazetidin-2-one

Introduction to 4-4-(propan-2-yloxy)phenylazetidin-2-one (CAS No. 777885-77-5)

4-4-(propan-2-yloxy)phenylazetidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic compound, with the chemical formula C₁₄H₁₅NO₃, belongs to the azetidinone class, which has garnered considerable attention due to its utility in drug design and development. The presence of a phenyl ring substituted with a propyl ether moiety enhances its molecular complexity, making it a promising candidate for further exploration in medicinal chemistry.

The compound’s CAS number, 777885-77-5, provides a unique identifier that distinguishes it from other chemical entities. This numbering system is essential for ensuring accurate documentation and retrieval of chemical information in both academic and industrial settings. The synthesis of 4-4-(propan-2-yloxy)phenylazetidin-2-one involves multi-step organic reactions, typically starting from readily available precursors such as phenol derivatives and azetidinone scaffolds. The introduction of the propyl ether group at the para position of the phenyl ring is a critical step that influences the compound’s overall reactivity and biological properties.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of 4-4-(propan-2-yloxy)phenylazetidin-2-one with greater precision. Molecular modeling studies suggest that this compound may exhibit moderate solubility in water and lipids, which are favorable properties for drug delivery systems. Additionally, the azetidinone core has been shown to interact with biological targets such as enzymes and receptors, making it a versatile scaffold for designing novel therapeutic agents.

In the realm of medicinal chemistry, 4-4-(propan-2-yloxy)phenylazetidin-2-one has been investigated for its potential role in modulating inflammatory pathways. Preliminary in vitro studies indicate that this compound may possess anti-inflammatory properties by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. The propyl ether substituent is believed to enhance binding affinity to target proteins, thereby improving therapeutic efficacy. These findings align with the broader trend of developing small-molecule inhibitors as treatment strategies for chronic inflammatory diseases.

The synthesis and characterization of 4-4-(propan-2-yloxy)phenylazetidin-2-one have also been facilitated by advancements in green chemistry principles. Researchers have explored solvent-free reactions and catalytic methods to minimize waste and improve yield. Such environmentally conscious approaches are increasingly important in pharmaceutical manufacturing, where sustainability is a key consideration. The use of recyclable catalysts and biodegradable solvents has further enhanced the ecological footprint of producing this compound.

Another area of interest is the structural diversity introduced by varying substituents on the phenyl ring and azetidinone core. By employing combinatorial chemistry techniques, libraries of derivatives can be generated rapidly, allowing for high-throughput screening against biological targets. This strategy has led to the discovery of several lead compounds with improved pharmacological profiles. The flexibility of 4-4-(propan-2-yloxy)phenylazetidin-2-one as a scaffold makes it an attractive candidate for further derivatization to achieve desired therapeutic effects.

Current research is also exploring the potential applications of 4-4-(propan-2-yloxy)phenylazetidin-2-one in neurodegenerative diseases. Studies suggest that azetidinone derivatives may interfere with pathological protein aggregation processes associated with conditions such as Alzheimer’s disease. The propyl ether group could play a role in modulating protein-protein interactions, potentially leading to novel therapeutic interventions. Further preclinical studies are warranted to validate these hypotheses and assess the safety and efficacy of this compound in animal models.

The development of novel drug candidates often involves optimizing synthetic routes to enhance scalability and cost-effectiveness. For 4-4-(propan-2-yloxy)phenylazetidin-2-one, continuous flow chemistry has emerged as a promising alternative to traditional batch processing. This approach offers benefits such as improved reaction control, reduced solvent consumption, and increased throughput. By integrating automated systems for monitoring reaction progress, manufacturers can achieve higher precision in producing this compound at industrial scales.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery pipeline for 4-4-(propan-2-yloxy)phenylazetidin-2-one. Open innovation models allow researchers to share resources and expertise, fostering rapid progress in drug development. Public-private partnerships have also facilitated access to advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are crucial for confirming molecular structures and purity levels.

The regulatory landscape plays a pivotal role in guiding the commercialization of new chemical entities like 4-4-(propan-2-yloxy)phenylazetidin-2-one. Compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) ensures that drugs are safe and effective before reaching patients. Good Manufacturing Practices (GMP) must be adhered to during production, while preclinical data must be meticulously compiled to support regulatory submissions. These stringent requirements underscore the importance of rigorous scientific investigation before bringing new therapeutics to market.

In conclusion,4-4-(propan-2-yloxy)phenylazetidin-2-one represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing innovative drugs targeting various diseases, including inflammatory disorders and neurodegenerative conditions. As synthetic methodologies continue to evolve, so too does our ability to harness this molecule’s potential for improving human health outcomes.